Cas no 1159820-79-7 (2-Hydroxy-4-(4-methylphenyl)pyridine)

• Product Name: 2-Hydroxy-4-(4-methylphenyl)pyridine
• CAS No: 1159820-79-7
• MF: C₁₂H₁₁NO
• MW: 185.221843004227
• CID: 2613920
• Update Time: 2025-08-05

2-Hydroxy-4-(4-methylphenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(4-methylphenyl)-1H-pyridin-2-one
• 2-HYDROXY-4-(4-METHYLPHENYL)PYRIDINE
• 4-(4-Methylphenyl)pyridin-2(1H)-one
• 2-Hydroxy-4-(4-methylphenyl)pyridine

• Inchi： 1S/C12H11NO/c1-9-2-4-10(5-3-9)11-6-7-13-12(14)8-11/h2-8H,1H3,(H,13,14)
• InChI Key： ZXYYXLALWFAAJG-UHFFFAOYSA-N
• SMILES： O=C1C=C(C=CN1)C1C=CC(C)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 283
• Topological Polar Surface Area: 29.1

Additional information on 2-Hydroxy-4-(4-methylphenyl)pyridine

2-Hydroxy-4-(4-methylphenyl)pyridine: A Comprehensive Overview

The compound CAS No. 1159820-79-7, commonly referred to as 2-Hydroxy-4-(4-methylphenyl)pyridine, is a fascinating molecule with a rich array of applications and properties. This organic compound belongs to the class of pyridines, which are aromatic heterocyclic compounds with a six-membered ring containing one nitrogen atom. The presence of the hydroxyl group at the 2-position and the 4-methylphenyl substituent at the 4-position imparts unique chemical and physical characteristics to this compound.

Recent studies have highlighted the importance of 2-Hydroxy-4-(4-methylphenyl)pyridine in various fields, including pharmaceuticals, agrochemicals, and materials science. Its structure, which combines aromaticity with functional groups such as hydroxyl and methyl substituents, makes it a versatile building block for synthesizing more complex molecules. Researchers have explored its potential as a precursor for drug development, particularly in the design of bioactive compounds with anti-inflammatory, antioxidant, and antimicrobial properties.

The synthesis of CAS No. 1159820-79-7 involves a series of well-established organic reactions, including Friedel-Crafts alkylation and oxidation processes. These methods ensure high yields and purity, making the compound suitable for large-scale production. The molecule's stability under various conditions has also been extensively studied, revealing its resistance to thermal degradation and oxidative stress, which are critical factors for its practical applications.

In terms of physical properties, 2-Hydroxy-4-(4-methylphenyl)pyridine exhibits a melting point of approximately 150°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and ethanol. These characteristics make it ideal for use in organic synthesis reactions where precise control over solubility is essential. Additionally, its UV-vis spectrum shows strong absorption bands in the visible region, indicating potential applications in optoelectronic materials.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of this compound. Density functional theory (DFT) calculations have revealed that the hydroxyl group significantly influences the molecule's electron distribution, enhancing its reactivity towards electrophilic substitution reactions. Furthermore, molecular dynamics simulations have demonstrated that the methylphenyl substituent plays a crucial role in stabilizing the molecule's conformation, thereby affecting its pharmacokinetic properties.

The application of 2-Hydroxy-4-(4-methylphenyl)pyridine in pharmaceutical research has garnered significant attention due to its ability to act as a scaffold for drug design. For instance, derivatives of this compound have shown promise as inhibitors of enzymes involved in inflammatory pathways, offering potential therapeutic benefits for conditions such as arthritis and neurodegenerative diseases. Clinical trials are currently underway to evaluate the safety and efficacy of these derivatives.

In conclusion, CAS No. 1159820-79-7, or 2-Hydroxy-4-(4-methylphenyl)pyridine, stands out as a valuable compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent research findings, positions it as a key player in advancing scientific innovation and technological development.